Cas no 478030-21-6 (N'-([1-(PHENYLSULFONYL)-4-PIPERIDINYL]CARBONYL)BENZENESULFONOHYDRAZIDE)
N'-([1-(PHENYLSULFONYL)-4-PIPERIDINYL]CARBONYL)BENZENESULFONOHYDRAZIDE Chemical and Physical Properties
Names and Identifiers
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- N'-([1-(PHENYLSULFONYL)-4-PIPERIDINYL]CARBONYL)BENZENESULFONOHYDRAZIDE
- N',1-bis(benzenesulfonyl)piperidine-4-carbohydrazide
- N'-{[1-(phenylsulfonyl)-4-piperidinyl]carbonyl}benzenesulfonohydrazide
- MLS000331296
- HMS2361L09
- SMR000168769
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- Inchi: 1S/C18H21N3O5S2/c22-18(19-20-27(23,24)16-7-3-1-4-8-16)15-11-13-21(14-12-15)28(25,26)17-9-5-2-6-10-17/h1-10,15,20H,11-14H2,(H,19,22)
- InChI Key: ODKJNDZJSUHIOT-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(N1CCC(C(NNS(C2C=CC=CC=2)(=O)=O)=O)CC1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 722
- XLogP3: 1.7
- Topological Polar Surface Area: 129
N'-([1-(PHENYLSULFONYL)-4-PIPERIDINYL]CARBONYL)BENZENESULFONOHYDRAZIDE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1674164-1mg |
N'-(1-(phenylsulfonyl)piperidine-4-carbonyl)benzenesulfonohydrazide |
478030-21-6 | 98% | 1mg |
¥ŴŢŴ | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1674164-2mg |
N'-(1-(phenylsulfonyl)piperidine-4-carbonyl)benzenesulfonohydrazide |
478030-21-6 | 98% | 2mg |
¥LjǾƐ | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1674164-5mg |
N'-(1-(phenylsulfonyl)piperidine-4-carbonyl)benzenesulfonohydrazide |
478030-21-6 | 98% | 5mg |
¥ŴƻŢ | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1674164-10mg |
N'-(1-(phenylsulfonyl)piperidine-4-carbonyl)benzenesulfonohydrazide |
478030-21-6 | 98% | 10mg |
¥ɍLjƠ | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1674164-20mg |
N'-(1-(phenylsulfonyl)piperidine-4-carbonyl)benzenesulfonohydrazide |
478030-21-6 | 98% | 20mg |
¥ǾŢŴȣ | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1674164-25mg |
N'-(1-(phenylsulfonyl)piperidine-4-carbonyl)benzenesulfonohydrazide |
478030-21-6 | 98% | 25mg |
¥ǾŢƻŴ | 2023-07-25 |
N'-([1-(PHENYLSULFONYL)-4-PIPERIDINYL]CARBONYL)BENZENESULFONOHYDRAZIDE Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
Additional information on N'-([1-(PHENYLSULFONYL)-4-PIPERIDINYL]CARBONYL)BENZENESULFONOHYDRAZIDE
Recent Advances in the Study of N'-([1-(PHENYLSULFONYL)-4-PIPERIDINYL]CARBONYL)BENZENESULFONOHYDRAZIDE (CAS: 478030-21-6)
In recent years, the compound N'-([1-(PHENYLSULFONYL)-4-PIPERIDINYL]CARBONYL)BENZENESULFONOHYDRAZIDE (CAS: 478030-21-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonohydrazide derivative has shown promising potential in various therapeutic applications, particularly as an inhibitor of specific enzymatic pathways. The unique structural features of this compound, including the phenylsulfonyl and piperidinyl moieties, contribute to its biological activity and make it a valuable candidate for further research and development.
Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of 478030-21-6. One key area of investigation has been its role as a potent inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in epigenetic regulation and cancer progression. Preliminary in vitro and in vivo experiments have demonstrated that this compound exhibits selective inhibition of HDAC isoforms, leading to altered gene expression and apoptosis in cancer cells. These findings suggest that 478030-21-6 could serve as a lead compound for the development of novel anticancer therapies.
Another significant line of research has explored the anti-inflammatory properties of N'-([1-(PHENYLSULFONYL)-4-PIPERIDINYL]CARBONYL)BENZENESULFONOHYDRAZIDE. Studies have indicated that this compound can modulate the activity of nuclear factor-kappa B (NF-κB), a critical regulator of inflammatory responses. By interfering with NF-κB signaling pathways, 478030-21-6 has shown efficacy in reducing cytokine production and mitigating inflammation in preclinical models of autoimmune diseases. These results highlight its potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.
The synthesis and optimization of 478030-21-6 have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for producing this compound, facilitating its use in larger-scale biological studies. Additionally, structure-activity relationship (SAR) studies have been conducted to identify key structural modifications that enhance its potency and selectivity. These efforts have led to the discovery of analogs with improved pharmacokinetic properties and reduced off-target effects.
Despite these promising developments, challenges remain in the clinical translation of 478030-21-6. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to overcome these hurdles and advance the compound toward therapeutic applications.
In conclusion, N'-([1-(PHENYLSULFONYL)-4-PIPERIDINYL]CARBONYL)BENZENESULFONOHYDRAZIDE (CAS: 478030-21-6) represents a promising candidate for drug development, with demonstrated efficacy in targeting HDACs and NF-κB pathways. Continued research into its mechanisms of action, synthetic optimization, and preclinical evaluation will be crucial for realizing its full therapeutic potential. This compound exemplifies the intersection of chemical biology and medicinal chemistry in the pursuit of innovative treatments for complex diseases.
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